Cas no 20664-46-4 (2-Octenal, (2Z)-)

• Product Name: 2-Octenal, (2Z)-
• CAS No: 20664-46-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 254724
• PubChem ID: 6427080
• Update Time: 2025-04-19

2-Octenal, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Octenal, (2Z)-
• oct-2-enal
• (Z)-oct-2-enal
• 2-(Z)-Octenal
• 2-Octenal, (Z)-
• cis-2-Octenal
• DTXSID70885144
• NS00084295
• (z)-2-octenal
• LVBXEMGDVWVTGY-SREVYHEPSA-N
• EINECS 243-954-5
• FEMA 3215
• 4KO8L0782M
• SCHEMBL15334193
• CHEBI:195184
• Q27259912
• 20664-46-4
• UNII-4KO8L0782M
• (2Z)-OCT-2-ENAL
• (2Z)-2-octenal
• Oct-2-enal (isomer)

• Inchi： 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h6-8H,2-5H2,1H3/b7-6-
• InChI Key： LVBXEMGDVWVTGY-SREVYHEPSA-N
• SMILES： O=C/C=C\CCCCC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.6

Experimental Properties

• Density: 0.832
• Boiling Point: 190.1°Cat760mmHg
• Flash Point: 65.6°C
• Refractive Index: 1.432
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes